Cas no 230613-81-7 (12-(4-Nitrophenoxy)dodecanoic acid)

• Product Name: 12-(4-Nitrophenoxy)dodecanoic acid
• CAS No: 230613-81-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• MDL: MFCD28015652
• CID: 1080163
• Update Time: 2025-04-20

12-(4-Nitrophenoxy)dodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-(para-nitrophenoxy)dodecanoic acid
• 12-(4-NITROPHENOXY)DODECANOIC ACID
• Dodecanoic acid, 12-(4-nitrophenoxy)-
• 12-pNCA
• 12-p-nitrophenoxydodecanoic acid
• TRA0027093
• 12-(4-Nitrophenoxy)dodecanoic acid

• MDL： MFCD28015652
• Inchi： 1S/C18H27NO5/c20-18(21)10-8-6-4-2-1-3-5-7-9-15-24-17-13-11-16(12-14-17)19(22)23/h11-14H,1-10,15H2,(H,20,21)
• InChI Key： SVQZCSVOBTWEFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 348
• XLogP3: 6.1
• Topological Polar Surface Area: 92.4